Cas no 2171188-05-7 ((1R)-1-1-(cyclobutylmethyl)-3-methyl-1H-pyrazol-5-ylethan-1-amine)

• Product Name: (1R)-1-1-(cyclobutylmethyl)-3-methyl-1H-pyrazol-5-ylethan-1-amine
• CAS No: 2171188-05-7
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 6362020
• PubChem ID: 165854870
• Update Time: 2025-11-06

(1R)-1-1-(cyclobutylmethyl)-3-methyl-1H-pyrazol-5-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-1-(cyclobutylmethyl)-3-methyl-1H-pyrazol-5-ylethan-1-amine
• EN300-1618790
• 2171188-05-7
• (1R)-1-[1-(cyclobutylmethyl)-3-methyl-1H-pyrazol-5-yl]ethan-1-amine

• Inchi： 1S/C11H19N3/c1-8-6-11(9(2)12)14(13-8)7-10-4-3-5-10/h6,9-10H,3-5,7,12H2,1-2H3/t9-/m1/s1
• InChI Key： KSSWZVHPLFWNCC-SECBINFHSA-N
• SMILES： N1(C(=CC(C)=N1)[C@@H](C)N)CC1CCC1

Computed Properties

• Exact Mass: 193.157897619g/mol
• Monoisotopic Mass: 193.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.8Ų

Additional information on (1R)-1-1-(cyclobutylmethyl)-3-methyl-1H-pyrazol-5-ylethan-1-amine

Compound Introduction: (1R)-1-1-(cyclobutylmethyl)-3-methyl-1H-pyrazol-5-ylethan-1-amine (CAS No. 2171188-05-7)

The compound (1R)-1-1-(cyclobutylmethyl)-3-methyl-1H-pyrazol-5-ylethan-1-amine, identified by its CAS number 2171188-05-7, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The pyrazole core, a well-known heterocyclic scaffold, is often integrated into bioactive molecules due to its ability to modulate various biological pathways.

Structurally, the compound features a chiral center at the 1-position, which is crucial for its pharmacological activity. The presence of a cyclobutylmethyl substituent at the 1-position introduces steric hindrance and enhances lipophilicity, influencing both solubility and metabolic stability. Additionally, the 3-methyl group and the 5-pyrazolyl ethylamine moiety contribute to the molecule's overall pharmacophore, enabling interactions with specific biological targets. This intricate arrangement of functional groups makes it a promising candidate for further investigation in drug discovery.

In recent years, there has been growing interest in pyrazole derivatives as pharmacological agents. Pyrazoles exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific configuration of (1R)-1-1-(cyclobutylmethyl)-3-methyl-1H-pyrazol-5-ylethan-1-amine suggests that it may interact with enzymes or receptors involved in these pathways. Preliminary studies have indicated that this compound may possess inhibitory effects on certain kinases and transcription factors, making it a valuable tool for exploring novel therapeutic strategies.

The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and enantioselectivity. The use of chiral auxiliaries or catalysts is essential to achieve the desired stereochemical outcome. Advanced synthetic techniques, such as asymmetric hydrogenation and transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework efficiently. These methodologies not only enhance the synthetic route but also improve scalability for potential industrial applications.

Biological evaluation of (1R)-1-1-(cyclobutylmethyl)-3-methyl-1H-pyrazol-5-ylethan-1-amine has revealed promising results in vitro. Studies have demonstrated its ability to modulate inflammatory responses by inhibiting key pro-inflammatory cytokines. Furthermore, its interaction with specific protein targets has been explored using computational modeling and spectroscopic techniques. These findings suggest that the compound may serve as a lead molecule for developing novel therapeutics targeting chronic inflammatory diseases.

The pharmacokinetic profile of this compound is another critical aspect that has been thoroughly investigated. In preclinical studies, it has shown favorable absorption, distribution, metabolism, and excretion (ADME) properties. The lipophilic nature of the cyclobutylmethyl group enhances membrane permeability, while the pyrazole ring contributes to metabolic stability. These characteristics make it an attractive candidate for further development into an oral therapeutic agent.

Future research directions include exploring the compound's mechanism of action in greater detail. Understanding how it interacts with biological targets at the molecular level will provide insights into its therapeutic potential and help in designing analogs with improved efficacy and selectivity. Additionally, formulation studies are underway to optimize delivery systems that enhance bioavailability and target specificity.

The impact of this compound on drug discovery extends beyond its immediate applications. It serves as a valuable scaffold for designing new molecules with tailored properties. By modifying specific functional groups or substituents, researchers can generate libraries of compounds with diverse biological activities. This approach aligns with modern drug discovery trends that emphasize structure-based design and high-throughput screening.

In conclusion, (1R)-1-1-(cyclobutylmethyl)-3-methyl-1H-pyrazol-5-ylethan-1-amine represents a significant contribution to pharmaceutical chemistry. Its unique structural features and promising biological activities make it a compelling candidate for further development. As research continues to uncover new therapeutic applications for pyrazole derivatives, compounds like this one will play a crucial role in shaping the future of drug discovery and development.